Cas no 35066-36-5 (Me ester-(E)-5-Hydroxy-3-methyl-2-pentenoic acid)

• Product Name: Me ester-(E)-5-Hydroxy-3-methyl-2-pentenoic acid
• CAS No: 35066-36-5
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 2069011
• PubChem ID: 71359777
• Update Time: 2025-04-21

Me ester-(E)-5-Hydroxy-3-methyl-2-pentenoic acid Chemical and Physical Properties

Names and Identifiers

• Me ester-(E)-5-Hydroxy-3-methyl-2-pentenoic acid
• Me ester-5-Hydroxy-3-methyl-2-pentenoic-acid, 9CI
• methyl 5-hydroxy-3-methylpent-2-enoate
• 35066-36-5
• DTXSID10783615

• Inchi： 1S/C7H12O3/c1-6(3-4-8)5-7(9)10-2/h5,8H,3-4H2,1-2H3/b6-5+
• InChI Key： LQDTWKDEXHPJLV-AATRIKPKSA-N
• SMILES： COC(/C=C(/CCO)\C)=O

Computed Properties

• Exact Mass: 144.078644241Da
• Monoisotopic Mass: 144.078644241Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters